Cas no 7681-53-0 (Sodium hypophosphite)

Sodium hypophosphite (NaH₂PO₂) is an inorganic compound widely used as a reducing agent in electroless nickel plating, where it facilitates the deposition of uniform, corrosion-resistant nickel-phosphorus coatings. Its strong reducing properties make it valuable in chemical synthesis and as a stabilizer in polymer production. The compound is also employed in water treatment to control scale and corrosion. Sodium hypophosphite is highly soluble in water, ensuring efficient handling and application in industrial processes. Its stability under controlled conditions and consistent performance make it a preferred choice for precision applications requiring reliable reducing action. Proper handling is essential due to its reactivity with oxidizing agents.
Sodium hypophosphite structure
Sodium hypophosphite structure
Product name:Sodium hypophosphite
CAS No:7681-53-0
MF:H2NaO2P
MW:87.978
MDL:MFCD09265474
CID:47652
PubChem ID:24845739

Sodium hypophosphite Chemical and Physical Properties

Names and Identifiers

    • Sodium hypophosphite
    • Chemicalna-47
    • hypophosphorousacidmonosodiumsalt
    • monosodiumhypophosphite
    • natriumhypophosphit
    • Phosphinicacid,sodiumsalt
    • phosphinicacidmonosodiumsalt
    • sodiumhydrogenphosphite(nah2po2)
    • sodiumhydrophosphite
    • sodiummonophosphate
    • sodiumphosphinate
    • sodiumphosphinate(nah2po2)
    • sodium dihydric hypophosphite
    • sodium dihydrogen hypophosphite
    • SODIUM HYPOPHOSPHITE EXTRA PURE, B. P. C . 1963
    • SodiumHypophosphiteGr
    • HYPOPHOSPHOROUSACID,SODIUMSALT
    • sodium hypophosphite EN grade
    • SHP
    • sodium monophosphate
    • SODIUM HYPOPHOSPHITE [MI]
    • Q2090740
    • SODIUM HYPOPHOSPHITE [WHO-DD]
    • AKOS025244065
    • ZGKNDXOLMOFEJH-UHFFFAOYSA-M
    • SODIUM HYPOPHOSPHITE [FCC]
    • SODIUM HYPOPHOSPHITE [HSDB]
    • sodium;oxido(oxo)phosphanium
    • 7681-53-0
    • Sodium phosphinate
    • CHEMBL2146115
    • MDL: MFCD09265474
    • Inchi: InChI=1S/Na.H3O2P/c;1-3-2/h;3H2,(H,1,2)/q+1;/p-1
    • InChI Key: SIGUVTURIMRFDD-UHFFFAOYSA-M
    • SMILES: [Na+].O=[PH2][O-]

Computed Properties

  • Exact Mass: 87.96900
  • Monoisotopic Mass: 85.953
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 13.5
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: The product is colorless crystal with pearl luster or white granular powder. Easy to deliquescence, strong heat will explode
  • Density: 1.3880
  • Melting Point: 100
  • Boiling Point: No data available
  • Flash Point: No data available
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 49.94000
  • LogP: 0.08820
  • Merck: 13,8703
  • Sensitiveness: Sensitive to humidity
  • Vapor Pressure: No data available

Sodium hypophosphite Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Safety Instruction: S17
  • RTECS:WB5950000
  • Storage Condition:Keep container closed when not in use. Store in a cool, dry place (prevent humidity, maximum storage temperature 25 degrees Celsius).
  • Safety Term:S17

Sodium hypophosphite Customs Data

  • HS CODE:2835100000
  • Customs Data:

    China Customs Code:

    2835100000

Sodium hypophosphite Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R007050-500g
Sodium hypophosphite
7681-53-0 99%
500g
¥595 2023-09-07
eNovation Chemicals LLC
D627979-500g
Sodium hypophosphite
7681-53-0 97%
500g
$160 2024-05-23
eNovation Chemicals LLC
D627979-1kg
Sodium hypophosphite
7681-53-0 97%
1kg
$200 2024-05-23
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S909357-1kg
Sodium hypophosphite
7681-53-0 98-101%
1kg
2,788.00 2021-05-17
eNovation Chemicals LLC
D627979-1kg
Sodium hypophosphite
7681-53-0 97%
1kg
$298 2025-02-26
eNovation Chemicals LLC
D627979-100g
Sodium hypophosphite
7681-53-0 97%
100g
$160 2025-02-21
eNovation Chemicals LLC
D627979-100g
Sodium hypophosphite
7681-53-0 97%
100g
$160 2025-02-26
eNovation Chemicals LLC
D627979-500g
Sodium hypophosphite
7681-53-0 97%
500g
$240 2025-02-26
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
04434-50KG-H
Sodium hypophosphite
7681-53-0 puriss., meets analytical specification of BPC63, anhydrous, 98-101%
68548.88 2021-05-17
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
04434-1KG
Sodium hypophosphite
7681-53-0 98-101%
1kg
¥1532.37 2024-12-25

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Suzhou Senfeida Chemical Co., Ltd
(CAS:7681-53-0)Sodium hypophosphite
sfd12153
Purity:99.9%
Quantity:200kg
Price ($):Inquiry